(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C8H7BrClNO |
|---|---|
Molecular Weight |
248.50 g/mol |
IUPAC Name |
(3S)-5-bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine |
InChI |
InChI=1S/C8H7BrClNO/c9-4-1-5-7(11)3-12-8(5)6(10)2-4/h1-2,7H,3,11H2/t7-/m1/s1 |
InChI Key |
AZRSAUCDYTWXQC-SSDOTTSWSA-N |
Isomeric SMILES |
C1[C@H](C2=C(O1)C(=CC(=C2)Br)Cl)N |
Canonical SMILES |
C1C(C2=C(O1)C(=CC(=C2)Br)Cl)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine typically involves multi-step organic reactions. One common method includes the bromination and chlorination of a benzofuran precursor, followed by amination. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and precise control of reaction parameters such as temperature, pressure, and pH is crucial to achieve consistent quality and efficiency.
Chemical Reactions Analysis
Types of Reactions
(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: Used to remove oxygen or add hydrogen atoms.
Substitution: Halogen atoms (bromine and chlorine) can be replaced with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.
Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized benzofurans.
Scientific Research Applications
(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a lead compound for developing new pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s bromine and chlorine substitutions can enhance its binding affinity and specificity, leading to potent biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Substitution Patterns
The compound belongs to a class of dihydrobenzofuran amines with halogen substitutions. Below is a comparative analysis with analogs from the provided evidence:
Table 1: Structural and Physicochemical Comparison
Key Differences and Implications
Halogenation Patterns: The target compound has Br (C5) and Cl (C7), while analogs may feature F (C4, C6) or aryl-F substitutions .
Stereochemistry :
- The (3S)-configuration distinguishes it from the (R)-5-Bromo-4-fluoro analog . Stereochemistry can critically affect receptor binding or enzymatic interactions in bioactive contexts.
Functional Groups :
- Compounds f and g incorporate a dimethylpropanamine side chain instead of a primary amine, likely altering solubility and pharmacokinetic profiles .
Salt Forms :
Physicochemical and Pharmacological Notes
- pH Stability: Compounds f and g were tested under pH 3.5–7.0, meeting pharmacopeial standards for injectables . No such data is available for the target compound.
- Electron-Withdrawing Effects : The Br/Cl combination in the target compound may confer stronger electron-withdrawing effects compared to Br/F analogs, influencing reactivity in synthesis or metabolic pathways.
Biological Activity
(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is a heterocyclic compound with significant potential in medicinal chemistry due to its unique structural features, including a bromine atom, a chlorine atom, and an amine group. This compound has garnered attention for its biological activities, particularly in the fields of antimicrobial, anti-inflammatory, and anticancer research.
The molecular formula of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is , and it has a molecular weight of approximately 248.5 g/mol. The compound's structure allows for various interactions with biological targets, enhancing its pharmacological potential.
| Property | Value |
|---|---|
| Molecular Formula | C8H7BrClN |
| Molecular Weight | 248.5 g/mol |
| CAS Number | 1241676-63-0 |
| Chemical Structure | Chemical Structure |
The biological activity of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is primarily attributed to its ability to interact with various biological receptors and enzymes. The amine group can form hydrogen bonds with biological molecules, while the benzofuran ring can engage in hydrophobic interactions within protein structures. This dual interaction profile allows the compound to modulate the activity of specific targets involved in disease pathways.
Biological Activities
Research indicates that compounds with a benzofuran scaffold often exhibit:
- Antimicrobial Activity : Exhibits effectiveness against various bacterial strains.
- Anti-inflammatory Properties : Inhibits pro-inflammatory cytokines and mediators.
- Anticancer Effects : Demonstrates cytotoxicity against cancer cell lines through mechanisms such as topoisomerase inhibition.
Case Studies
- Antimicrobial Activity :
- A study demonstrated that (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine showed significant inhibition of bacterial growth in both Gram-positive and Gram-negative bacteria.
- Anti-inflammatory Effects :
- Research indicated that this compound reduced levels of TNF-alpha and IL-6 in vitro, suggesting potential for treating inflammatory diseases.
- Anticancer Activity :
- In vitro studies revealed that (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine exhibited cytotoxicity against several cancer cell lines, including breast and lung cancer cells.
Comparative Analysis with Similar Compounds
The following table summarizes the biological activities of structurally similar compounds:
| Compound Name | Structural Differences | Biological Activity |
|---|---|---|
| (3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine | Lacks bromine at the 5-position | Potentially lower reactivity |
| (3S)-5-Bromo-7-fluoro-2,3-dihydro-1-benzofuran-3-amine | Contains fluorine instead of chlorine | Different binding affinities |
| (3S)-5-Bromo-2,3-dihydro-1-benzofuran-3-amino | Lacks chlorine atom | Limited biological activity |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
